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Compound of Interest

Compound Name: Asoprisnil

Cat. No.: B1665293 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

investigational compounds like Asoprisnil is a critical component of laboratory safety and

regulatory compliance. As a potent, biologically active compound, Asoprisnil waste must be

managed with a stringent adherence to safety protocols to minimize environmental impact and

ensure personnel safety. In the absence of specific manufacturer guidelines, a precautionary

approach is paramount, treating the compound as hazardous chemical waste. This guide

provides essential, immediate safety and logistical information for the proper disposal of

Asoprisnil.

Core Principle: Precautionary Hazardous Waste
Management
Given that Asoprisnil is a potent synthetic steroid and a selective progesterone receptor

modulator, all waste containing this compound, whether in solid or liquid form, must be treated

as hazardous.[1][2] Disposal procedures should align with institutional, local, state, and federal

regulations for hazardous chemical waste.[1] Consultation with your institution's Environmental

Health and Safety (EHS) office is mandatory to ensure compliance with specific protocols.[1]

Step-by-Step Disposal Protocol for Asoprisnil
The following procedure outlines a conservative, step-by-step approach for the disposal of

Asoprisnil from a research laboratory setting.
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1. Personal Protective Equipment (PPE): Before handling Asoprisnil for any purpose,

including disposal, ensure appropriate PPE is worn. This includes, at a minimum:

A lab coat

Safety goggles with side shields

Chemical-resistant gloves[1]

Work should be conducted in a designated area, such as a chemical fume hood, to prevent

inhalation of any dust from the powder form.

2. Waste Segregation: Proper segregation of Asoprisnil waste is crucial to prevent cross-

contamination and ensure correct disposal streams.

Solid Waste: This includes, but is not limited to, contaminated vials, weighing papers, pipette

tips, and contaminated PPE (gloves, etc.).

Liquid Waste: This encompasses any solutions containing Asoprisnil, including stock

solutions (e.g., in DMSO) and diluted experimental media.

Do not mix Asoprisnil waste with non-hazardous trash or other chemical waste streams unless

explicitly permitted by your EHS department.

3. Containerization: Use designated, leak-proof, and clearly labeled hazardous waste

containers that are compatible with the chemical nature of the waste.

For solid waste, a securely sealed, puncture-resistant container is appropriate.

For liquid waste, use a screw-cap container that will not degrade when in contact with the

solvent used (e.g., DMSO).

4. Labeling: All waste containers must be clearly and accurately labeled. The label should

include:

The words "Hazardous Waste"

The full chemical name: "Asoprisnil" and any solvents present
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Estimated quantities or concentrations

The name of the principal investigator and the laboratory location

The date the waste was first added to the container

5. Storage of Waste: Store waste containers in a designated, secure area within the laboratory,

away from general laboratory traffic. Ensure that incompatible waste types are not stored

together.

6. Waste Pickup and Disposal: Once a waste container is full or is no longer being used,

arrange for its pickup and disposal through your institution's EHS department. Follow your

institution's specific procedures for requesting a hazardous waste pickup.

7. Documentation: Maintain a detailed log of all Asoprisnil waste generated. This

documentation is crucial for regulatory compliance and should include:

Date of generation

Quantity and form (solid/liquid)

Chemical composition

Asoprisnil: Key Data for Safe Handling
The following table summarizes key information for Asoprisnil, pertinent to its handling and

disposal as a potent pharmaceutical compound.
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Property Value Source

Molecular Formula C28H35NO4

Molecular Weight 449.6 g/mol

Physical State Powder

Solubility
Low aqueous solubility; soluble

in organic solvents like DMSO.

Biological Activity

Selective progesterone

receptor modulator (SPRM)

with partial agonist and

antagonist activities.

Primary Hazard
Potent, biologically active

synthetic steroid.

Experimental Protocols
Currently, there are no publicly available, standardized experimental protocols for the chemical

neutralization or decomposition of Asoprisnil for disposal purposes. Therefore, reliance on

professional hazardous waste disposal services, as coordinated by your EHS department, is

the only recommended course of action.

Asoprisnil Disposal Decision Workflow
The following diagram illustrates the logical workflow for ensuring the safe and compliant

disposal of Asoprisnil waste.
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(Gloves, Goggles, Lab Coat)

Segregate Waste
(Solid vs. Liquid)

Use Designated, Compatible,
Leak-Proof Containers

Label Container:
'Hazardous Waste - Asoprisnil'

+ PI Name, Date, Lab

Store Securely in
Designated Lab Area

Contact Institutional EHS
for Waste Pickup

Log Waste Generation
(Date, Quantity, Composition) End: Compliant Disposal

Click to download full resolution via product page

Caption: A workflow diagram for the proper disposal of Asoprisnil waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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